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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

An In-depth Technical Guide to Disperse Red
153

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and applications of Disperse Red 153, tailored for researchers, scientists, and
professionals in drug development and materials science.

Chemical Identity and Structure

Disperse Red 153 is a monoazo dye characterized by a benzothiazole heterocyclic group.[1]
Its chemical identity is established by its CAS Registry Number, 78564-87-1.[1][2] There are
some discrepancies in the reported molecular formula and weight across different sources,
which are noted below.

The synthesis of Disperse Red 153 involves the diazotization of 5,6-Dichlorobenzo[d]thiazol-2-
amine, which is then coupled with 3-(Ethyl(m-tolyl)amino)propanenitrile.[1][3]
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Synthesis Workflow of Disperse Red 153

Dissolve 2-amino-5,6-dichlorobenzothiazole
in concentrated H2S0O4 at 50°C

Diazotization

Cool to -2°C and add NaNO2 solution Dissolve N-ethyl-N-cyanoethyl aniline
to form diazo liquid in H2SO4 and cool to 0°C
Azo Coupling

Add diazo liquid to the coupling
component solution at 0°C

;

Adjust pH to 1 with NaOH and
maintain temperature

:

Filter, wash, and dry the final product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. worlddyevariety.com [worlddyevariety.com]

o 2. Disperse Red 153 | 78564-87-1 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b13743713?utm_src=pdf-body-img
https://www.benchchem.com/product/b13743713?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/disperse-dyes/disperse-red-153.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0808356.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13743713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 3. Disperse Red 153 CAS#: 78564-87-1 [m.chemicalbook.com]

 To cite this document: BenchChem. [Disperse Red 153 chemical structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13743713#disperse-red-153-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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